![molecular formula C16H14FNO2 B3006436 4-(4-fluorobenzyl)-2-methyl-2H-1,4-benzoxazin-3(4H)-one CAS No. 626225-57-8](/img/structure/B3006436.png)
4-(4-fluorobenzyl)-2-methyl-2H-1,4-benzoxazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-fluorobenzyl)-2-methyl-2H-1,4-benzoxazin-3(4H)-one is a useful research compound. Its molecular formula is C16H14FNO2 and its molecular weight is 271.291. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antioxidant Properties
- 4-(4-fluorobenzyl)-2-methyl-2H-1,4-benzoxazin-3(4H)-one derivatives have demonstrated significant potential as antimicrobial and antioxidant agents. This was evidenced in a study synthesizing various benzoxazinyl pyrazolone arylidenes, showing promising in vitro antimicrobial and antioxidant effects (Sonia et al., 2013).
Anticonvulsant Activities
- Some derivatives of this compound have been synthesized and evaluated for their anticonvulsant activities. These compounds showed potential in tests such as the maximal electroshock test and neurotoxicity evaluations (Piao et al., 2008).
Dual Antithrombotic Potential
- Fluorinated derivatives of 1,4-benzoxazine, including those with a 4-fluorobenzyl substitution, have been explored for their dual antithrombotic properties. They demonstrate both thrombin inhibitory and glycoprotein IIb/IIIa receptor antagonistic activities, making them significant for antithrombotic application (Ilić et al., 2012).
Synthesis of Fluorinated Heterocycles
- The compound has been involved in the synthesis of fluorinated 4H-3,1-benzoxazines and iminoisobenzofurans, achieved through electrophilic fluorocyclization of olefinic amides. This methodology is highlighted for its mild conditions and wide substrate scope (Zhao et al., 2015).
Role in Herbicide Synthesis
- It has been utilized in the synthesis of novel herbicides like flumioxazin, demonstrating the compound's relevance in agricultural chemistry (Qiang, 2011).
Ecological and Bioactive Significance
- The benzoxazinone class, to which this compound belongs, has been studied for its phytotoxic, antifungal, antimicrobial, and antifeedant effects. This research highlights the ecological role and potential application in natural herbicide models (Macias et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
4-[(4-fluorophenyl)methyl]-2-methyl-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO2/c1-11-16(19)18(10-12-6-8-13(17)9-7-12)14-4-2-3-5-15(14)20-11/h2-9,11H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGUXRIWTELTQAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(C2=CC=CC=C2O1)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101326969 |
Source
|
Record name | 4-[(4-fluorophenyl)methyl]-2-methyl-1,4-benzoxazin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101326969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
23.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666020 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
626225-57-8 |
Source
|
Record name | 4-[(4-fluorophenyl)methyl]-2-methyl-1,4-benzoxazin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101326969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.